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Core Chemical Properties and Specifications
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Compound Focus: Hepps

CAS No.: 16052-06-5

Cat. No.: S527303

The table below summarizes the fundamental technical data for HEPPS buffer.

Property Specification
IUPAC Name 3-[4-(2-Hydroxyethyl)piperazin-1-yl]propane-1-sulfonic acid [1]
CAS Number 16052-06-5 [2] [3] [4]

Molecular Formula  CO9H20N204S [1] [3] [4]
Molecular Weight 252.33 g-mol~* [1] [3] [4]
Useful pH Range 7.3-8.7[2][3][4]

pKa (25°C) 8.00 [1]

Appearance White to off-white powder [3] [4]

Solubility in Water High (~24 g/100 mL or 233.33 mg/mL resulting in ~924.70 mM solution) [3] [4]

Applications and Research Uses

HEPPS buffer serves multiple purposes in the laboratory, with one particularly promising therapeutic

application.
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e General Biological Buffer: Like other "Good's Buffers," HEPPS is inert for many biological
processes and is used to maintain stable pH in cell culture media, protein purification workflows, and
various biochemical assays [1] [2] [4]. Its effective range makes it suitable for experiments conducted
at physiological pH.

e Therapeutic Potential in Alzheimer's Disease: A significant body of research has explored HEPPS
as a therapeutic agent. Studies on mouse models of Alzheimer's disease have shown that orally
administered HEPPS can cross the blood-brain barrier, break up existing amyloid-f3 plaques and
oligomers, and rescue associated cognitive deficits [1] [3]. It has also been used to dissociate
aggregates in human plasma samples, aiding in blood-based diagnosis [1].

The following diagram illustrates the proposed mechanism of action of HEPPS in Alzheimer's disease

models based on current research.
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Proposed pathway of HEPPS in Alzheimer's disease mouse models, from administration to cognitive

improvement.
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Typical Buffer Preparation Protocol

A standard method for preparing a 0.2 M, pH 8.0 HEPPS buffer solution is as follows [2]. This ready-to-use
solution is filtered through a 0.22-micron filter for sterilization and can typically be stored at room

temperature [2].

Click to download full resolution via product page

Standard workflow for preparing a sterile 0.2 M HEPPS buffer solution at pH 8.0.

Comparison with HEPES Buffer

While HEPPS and the more common HEPES are both piperazine-based Good's buffers, their different

properties make them suited for specific conditions.
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Feature HEPPS HEPES

Effective pH 7.3-8.7[2] [3] [4] 6.8 - 8.2 [5] [6]

Range

pKa 8.00 [1] ~7.5 [6]

Key Better buffering capacity in the higher end of the Standard choice for buffering at

Distinction physiological range. strict physiological pH (7.2-
7.4).

Example Preferred for processes requiring pH closer to 8.0. A Ideal for standard cell culture

Advantage 2025 study found HEPES vyielded the highest and standard enzyme assays

reaction rates for SPAAC bioconjugation at pH 7 [7].  at pH 7.4 [8] [6].

Key Considerations for Use

¢ Storage: HEPPS powder and solutions are typically stored at room temperature [2] [4].

¢ Biological Activity: Be aware of its novel biological activity in disrupting protein aggregates, which
could be an unwanted interference in some biochemical assays [1] [3].

¢ General Buffer Best Practices: When working with any buffer, remember that concentration must be
sufficient for the experiment, temperature can alter buffering capacity, and potential interactions with
metal ions or other system components should be evaluated [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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